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Compound of Interest

Compound Name: Embeconazole

Cat. No.: B1237491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Embeconazole, also known as CS-758, is a potent, third-generation triazole antifungal agent.

This document provides a comprehensive overview of its chemical structure, a representative

synthetic route, its presumed mechanism of action, and detailed experimental protocols for its

evaluation. Quantitative data from preclinical studies are summarized to provide a consolidated

resource for researchers in the field of antifungal drug discovery and development.

Chemical Structure and Properties
Embeconazole is a complex molecule characterized by a central 1,3-dioxane ring linked to a

difluorophenyl-triazole moiety and a fluorobenzonitrile group via a butadienyl chain.
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Property Value Source

IUPAC Name

4-[(1E,3E)-4-[trans-5-

[[(1R,2R)-2-(2,4-

difluorophenyl)-2-hydroxy-1-

methyl-3-(1H-1,2,4-triazol-1-

yl)propyl]thio]-1,3-dioxan-2-

yl]-1,3-butadien-1-yl]-3-

fluorobenzonitrile

[1]

Synonyms CS-758, R-120758 [1]

CAS Number 329744-44-7 [1]

Molecular Formula C27H25F3N4O3S [1]

Molecular Weight 542.57 g/mol [1]

Representative Synthesis
While the precise, step-by-step experimental protocol for the synthesis of Embeconazole is

proprietary, the key synthetic strategies have been described in the scientific literature. A crucial

step involves the stereoselective synthesis of the (E,E)-aldehyde precursor, which is achieved

via a Horner-Wadsworth-Emmons reaction. This precursor is then elaborated to introduce the

triazole and dioxane moieties.

Below is a plausible, representative synthetic scheme for Embeconazole.
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3-Fluoro-4-methylbenzonitrile

(E,E)-5-(2-Fluoro-4-cyanophenyl)-2,4-pentadienal
(Aldehyde Precursor)

Horner-Wadsworth-Emmons Reaction

1,3-Dioxane intermediate

Acetal formation

Embeconazole (CS-758)

Coupling & Deprotection

(1R,2R)-2-(2,4-Difluorophenyl)-1-methyl-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol derivative

Thiolation

Ergosterol Biosynthesis Pathway

Acetyl-CoA HMG-CoA Mevalonate SqualeneMultiple Steps Lanosterol ErgosterolLanosterol 14α-demethylase (CYP51) Fungal Cell
Membrane Integrity

Embeconazole (CS-758)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Embeconazole (CS-758): A Technical Guide to its
Chemical Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237491#chemical-structure-and-synthesis-of-
embeconazole-cs-758]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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